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Compound of Interest

Compound Name: Jak-IN-29

Cat. No.: B12373809

The following guide provides essential safety and logistical information for the proper disposal
and handling of Jak-IN-29, a Janus-associated kinase (JAK) inhibitor. This information is
intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Disclaimer: The toxicological properties of this product have not been fully evaluated.[1] It is
imperative to treat this substance with caution and adhere to all institutional and regulatory
guidelines for chemical waste disposal.

Immediate Safety and Handling Protocols

When handling Jak-IN-29, all personnel must use appropriate Personal Protective Equipment
(PPE). Engineering controls, such as a fume hood or other local exhaust ventilation, should be
utilized to control airborne levels.[2]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety goggles with side-shields.[2]

Hand Protection: Impermeable and resistant protective gloves.[2][3]

Skin and Body Protection: A laboratory coat or impervious clothing.[2]

Respiratory Protection: A NIOSH (US) or CEN (EU) approved respirator as conditions
warrant.[1][2]
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First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen or artificial
respiration and seek immediate medical attention.[1][4]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing.[1][4]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, holding the
eyelids apart. Consult a physician.[1][4]

Ingestion: Wash out the mouth with water, provided the person is conscious. Do NOT induce
vomiting. Call a physician or poison control center.[1][2]

Spill and Release Procedures

In the event of a spill, avoid breathing dust, fumes, or vapors.[1] Take necessary steps to

prevent the substance from entering drains, water courses, or the soil.[2]

Spill Containment Steps:

Contain the spill using appropriate absorbent materials.

Collect the spilled material and transfer it to a designated chemical waste container.[1]

Wash the spill area thoroughly.

Dispose of the container and contaminated materials in accordance with local, state, and
federal regulations.[1]

Disposal Procedures for Jak-IN-29

Jak-IN-29 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[2] Therefore, it must be disposed of as hazardous chemical waste. Do not release it

into the environment.[2]

Step-by-Step Disposal Protocol:
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o Containerization: Place Jak-IN-29 waste and any contaminated labware (e.g., pipette tips,
vials) into a compatible, leak-proof, and sealable container.[5][6] Ensure the container is not
overfilled, leaving at least 5% empty space for thermal expansion.[6]

o Labeling: Clearly label the waste container with its contents ("Jak-IN-29" or its chemical
name) and appropriate hazard warnings.[5] Do not use generic terms like "hazardous
waste."[5]

o Storage: Store the sealed waste container in a designated, secure area away from
incompatible materials like strong acids, alkalis, or oxidizing agents.[2] The storage area
should be cool and well-ventilated.[2]

» Collection: Contact your institution's Environmental Health and Safety (EHS) office or a
licensed hazardous waste disposal contractor to schedule a pickup.[5][6] Provide them with
accurate information about the waste container's contents.[5]

o Empty Containers: Triple rinse empty Jak-IN-29 containers. Collect all rinsate as chemical
waste.[7] After rinsing, deface the original label and dispose of the container according to
your institution's guidelines for non-hazardous laboratory glassware or plastic.[6]

Chemical and Hazard Data Summary

The following table summarizes key data for Jak-IN-29, also known as Pyridone 6 or JAK
Inhibitor I.
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Property Data Citation(s)

CMP 6; Pyridone 6; Janus-
Synonyms . . - [31[4]
Associated Kinase Inhibitor |

2-(1,1-dimethylethyl)-9-fluoro-
] 1,6-dihydro-7H-
Chemical Name o [31[4]
benz[h]imidazo[4,5-

flisoquinolin-7-one

CAS Number 457081-03-7 [31[4]
Molecular Formula C18H16FN30 [2]
Molecular Weight 309.3 g/mol [2]

Harmful if swallowed (H302).
Hazard Statements Very toxic to aquatic life with [2]

long lasting effects (H410).

Avoid release to the

environment (P273). Dispose
Precautionary Statements of contents/container to an [2]

approved waste disposal plant

(P501).

lllustrative Diagrams

The following diagram illustrates the simplified JAK-STAT signaling pathway, indicating the
point of inhibition by compounds such as Jak-IN-29. The Janus Kinase (JAK) family of proteins
are critical mediators in this pathway, which regulates gene expression and cellular function.[8]
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Caption: Simplified JAK-STAT signaling pathway with the inhibitory action of Jak-IN-29.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

